Cas no 561-98-8 (3,26-dihydroxy-16,23-cyclocholesta-5,16(23)-dien-22-one)

• Product Name: 3,26-dihydroxy-16,23-cyclocholesta-5,16(23)-dien-22-one
• CAS No: 561-98-8
• MF: C₂₇H₄₀O₃
• MW: 412.60470867157
• CID: 945021
• PubChem ID: 417706
• Update Time: 2025-04-19

3,26-dihydroxy-16,23-cyclocholesta-5,16(23)-dien-22-one Chemical and Physical Properties

Names and Identifiers

• 3,26-dihydroxy-16,23-cyclocholesta-5,16(23)-dien-22-one
• 3β,26-Dihydroxy-16,23-cyclocholesta-5,16(23)-dien-22-one
• Fesogenin
• DTXSID50329137
• NSC-94760
• 561-98-8
• 2-Hydroxy-9-(3-hydroxy-2-methylpropyl)-4a,6a,7-trimethyl-2,3,4,4a,4b,5,6,6a,6b,7,10,10a,10b,11-tetradecahydropentaleno[2,1-a]phenanthren-8(1H)-one #
• CGZZUMJKIYSDPE-UHFFFAOYSA-N
• NSC94760
• 16,23-Cyclocholesta-5,16(23)-dien-22-one, 3,26-dihydroxy-, (3.beta.)-
• 16,16(23)-dien-22-one, 3,26-dihydroxy-, (3.beta.)-
• 2-Hydroxy-9-(3-hydroxy-2-methylpropyl)-4a,6a,7-trimethyl-2,3,4,4a,4b,5,6,6a,6b,7,10,10a,10b,11-tetradecahydropentaleno[2,1-a]phenanthren-8(1H)-one

• Inchi： 1S/C27H40O3/c1-15(14-28)11-21-20-13-23-19-6-5-17-12-18(29)7-9-26(17,3)22(19)8-10-27(23,4)24(20)16(2)25(21)30/h5,15-16,18-19,22-24,28-29H,6-14H2,1-4H3
• InChI Key： CGZZUMJKIYSDPE-UHFFFAOYSA-N
• SMILES： O=C1C(CC(C)CO)=C2CC3C4CC=C5CC(CCC5(C)C4CCC3(C)C2C1C)O

Computed Properties

• Exact Mass: 412.298
• Monoisotopic Mass: 412.298
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 30
• Rotatable Bond Count: 3
• Complexity: 809
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 9
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• Density: 1.14
• Boiling Point: 573.8°C at 760 mmHg
• Flash Point: 314.8°C
• Refractive Index: 1.575
• PSA: 57.53000
• LogP: 5.07010

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives 3-hydroxysteroids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Hydroxysteroids 3-hydroxysteroids